Cas no 1286713-21-0 (N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide)

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide is a specialized organic compound featuring a naphthalene sulfonamide core with a hydroxy-methyl-phenylbutyl substituent. This structure imparts unique physicochemical properties, making it valuable in synthetic chemistry and pharmaceutical research. The presence of both sulfonamide and hydroxyl functional groups enhances its reactivity and potential for derivatization. Its aromatic naphthalene moiety contributes to stability and π-π stacking interactions, while the flexible alkyl chain improves solubility in organic solvents. This compound is particularly useful as an intermediate in the development of bioactive molecules, offering versatility in medicinal chemistry applications. Its well-defined structure ensures reproducibility in synthetic pathways, supporting rigorous research and development efforts.

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide structure

1286713-21-0 structure

Product name:N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide

CAS No:1286713-21-0

MF:C₂₁H₂₃NO₃S

MW:369.477224588394

CID:6332627

PubChem ID:52992694

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide
- F5857-4384
- AKOS024524268
- 1286713-21-0
- VU0525372-1
- Inchi： 1S/C21H23NO3S/c1-21(23,15-14-17-8-3-2-4-9-17)16-22-26(24,25)20-13-7-11-18-10-5-6-12-19(18)20/h2-13,22-23H,14-16H2,1H3
- InChI Key： GMZUFZWDCHMZHK-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCC(C)(CCC1C=CC=CC=1)O)(=O)=O

Computed Properties

Exact Mass: 369.13986477g/mol
Monoisotopic Mass: 369.13986477g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 538
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.8Å²
XLogP3: 4

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F5857-4384-75mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	75mg	$208.0	2023-09-09
Life Chemicals	F5857-4384-10μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	10μmol	$69.0	2023-09-09
Life Chemicals	F5857-4384-4mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	4mg	$66.0	2023-09-09
Life Chemicals	F5857-4384-3mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	3mg	$63.0	2023-09-09
Life Chemicals	F5857-4384-30mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	30mg	$119.0	2023-09-09
Life Chemicals	F5857-4384-20μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	20μmol	$79.0	2023-09-09
Life Chemicals	F5857-4384-20mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	20mg	$99.0	2023-09-09
Life Chemicals	F5857-4384-5μmol	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	5μmol	$63.0	2023-09-09
Life Chemicals	F5857-4384-2mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	2mg	$59.0	2023-09-09
Life Chemicals	F5857-4384-25mg	N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide	1286713-21-0	25mg	$109.0	2023-09-09

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide Related Literature

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4. What can we learn about electrode–chemisorbate bonding energetics from vibrational spectroscopy? An assessment from density functional theory

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5. Triphenylamine-based π-conjugated dendrimers: convenient synthesis, easy solution processability, and good hole-transporting properties†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide

N-(2-Hydroxy-2-Methyl-4-Phenylbutyl)Naphthalene-1-Sulfonamide: A Comprehensive Overview

The compound CAS No. 1286713-21-0, also known as N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent research studies.

The molecular structure of N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide consists of a naphthalene ring system substituted with a sulfonamide group at the 1-position. The sulfonamide group is further connected to a complex side chain: a 2-hydroxy, 2-methyl, 4-phenylbutyl group. This combination of functional groups imparts the compound with versatile chemical properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. The sulfonamide group is known for its ability to form hydrogen bonds, which can enhance the bioavailability of drugs. Additionally, the phenyl group in the side chain contributes to hydrophobic interactions, which can improve the compound's solubility in lipid-rich environments. These properties make CAS No. 1286713-21-0 a promising candidate for drug delivery systems and targeted therapy.

In terms of synthesis, researchers have developed efficient methods to produce N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-sulfonamide. One common approach involves the reaction of naphthalene sulfonyl chloride with the corresponding amine derivative under controlled conditions. The optimization of reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

The physical properties of this compound are also noteworthy. It has a high melting point due to the strong intermolecular forces arising from the sulfonamide group and aromatic rings. Its solubility in organic solvents is moderate, which is advantageous for its use in organic reactions and formulations.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 1286713-21-0. These studies have revealed that the compound exhibits excellent stability under various environmental conditions, making it suitable for long-term storage and use in diverse chemical processes.

In conclusion, N-(2-hydroxy-2-methyl-4-phenvlbutyl)naphthalene-1-sulfonamide (CAS No. 1286713-) is a versatile compound with a wide range of applications in pharmacology, material science, and organic synthesis. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike.